Cas no 1806865-68-8 (2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine)

• Product Name: 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine
• CAS No: 1806865-68-8
• MF: C₈H₅ClF₂N₂O
• MW: 218.587907552719
• CID: 4868595
• Update Time: 2025-10-29

2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine

• Inchi： 1S/C8H5ClF2N2O/c1-14-5-2-4(3-12)7(9)13-6(5)8(10)11/h2,8H,1H3
• InChI Key： IMLAEMVVRRFILM-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=C(C(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.2
• Topological Polar Surface Area: 45.9

Additional information on 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine

Research Briefing on 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806865-68-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of pyridine derivatives, particularly 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806865-68-8), as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. This compound has garnered attention due to its unique structural features, including the difluoromethyl and cyano groups, which contribute to its reactivity and potential biological activity. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, applications, and mechanistic insights.

A study published in the Journal of Agricultural and Food Chemistry (2023) explored the role of 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine as a precursor in the development of next-generation fungicides. The research demonstrated that this compound exhibits excellent reactivity in nucleophilic substitution reactions, enabling the synthesis of derivatives with enhanced antifungal properties. The study also highlighted the compound's stability under various environmental conditions, making it a promising candidate for field applications.

In the pharmaceutical domain, a recent investigation in Bioorganic & Medicinal Chemistry Letters (2024) investigated the potential of this pyridine derivative as a building block for kinase inhibitors. The researchers utilized computational modeling and in vitro assays to identify its binding affinity toward specific kinase targets. The results indicated that modifications at the 2-chloro and 3-cyano positions could significantly influence the compound's selectivity and potency, paving the way for the design of targeted therapies.

Another notable study, featured in Organic Process Research & Development (2023), focused on optimizing the large-scale synthesis of 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine. The authors developed a cost-effective and environmentally friendly route using continuous flow chemistry, which improved yield and reduced waste generation. This advancement is expected to facilitate the commercial production of this compound for industrial applications.

Mechanistic studies have also shed light on the compound's mode of action. Research published in Chemical Communications (2024) employed spectroscopic techniques to elucidate the electronic effects of the difluoromethyl and methoxy groups on the pyridine ring. These findings provide valuable insights for further structural optimization and the development of derivatives with tailored properties.

In conclusion, 2-Chloro-3-cyano-6-(difluoromethyl)-5-methoxypyridine (CAS: 1806865-68-8) continues to be a versatile and valuable compound in both agrochemical and pharmaceutical research. Its unique structural attributes and reactivity make it a focal point for innovation, with ongoing studies exploring its potential in diverse applications. Future research directions may include the development of novel derivatives and the investigation of its biological mechanisms in greater detail.